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Compound of Interest

Compound Name: TP0628103 TFA

cat. No.: B15615783

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling TP0628103 Trifluoroacetic Acid (TFA).
The following procedures and recommendations are designed to ensure the safe handling,
storage, and disposal of this chemical, minimizing risks and establishing a secure laboratory
environment.

Physical and Chemical Properties

Trifluoroacetic acid is a strong acid with corrosive properties. It is a combustible liquid, and its
vapors are heavier than air, which can lead to the formation of explosive mixtures with air. It is
also hygroscopic, meaning it readily absorbs moisture from the air.

Property Value

Synonyms TFA, Trifluoroethanoic acid, Perfluoroacetic acid
Appearance Colorless liquid

Odor Pungent

Boiling Point 72.4°C (162.3 °F)[1]

Melting Point -15.4 °C (4.3 °F)[1]

Corrosive, Harmful if inhaled, Causes severe
Hazards skin burns and eye damage, Harmful to aquatic
life[2][3][4]
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Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn when

handling TP0628103 TFA.

Equipment

Specifications

Eye and Face Protection

Safety goggles with side protection and a face

shield are required.[5]

Hand Protection

Chemical-resistant gloves (tested according to
EN 374) are mandatory. Double gloving is

recommended.[5][6]

Skin and Body Protection

Wear suitable protective clothing to prevent skin
contact.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood.[1][3][4] If ventilation is
inadequate, wear a self-contained breathing
apparatus.[5][7]

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and exposure.

Handling:

Avoid breathing vapors or spray.[3][5][7]

Wash hands thoroughly after handling.[5][7]

Always work under a chemical fume hood.[1][3][4]

Prevent contact with skin, eyes, and clothing.[3][5]

When diluting, always add acid to water, never the other way around.[6]

Do not handle personal items like phones while working with TFA.[6]
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Storage:
o Store in a dry, cool, and well-ventilated place.[2][4]
o Keep containers tightly closed.[2][3][5][7]

o Store in a corrosives area, away from incompatible materials such as strong oxidizing
agents, reducing agents, bases, and metals.[2][3][4]

e Do not store in metal containers.[3][4]

Spill and Disposal Procedures

In the event of a spill, and for routine disposal, follow these guidelines to mitigate
environmental contamination and ensure safety.

Spill Cleanup:

For small spills within a fume hood, absorb the spill with an inert, non-combustible material
like sand, diatomaceous earth, or a universal binding agent.[5][7]

o For larger spills or spills outside of a fume hood, evacuate the area and alert others.[6]

» Do not attempt to clean up large spills without proper training and equipment.[6]

» Contact your institution's chemical hygiene or hazardous material manager for assistance.[6]
¢ Prevent spilled material from entering drains or waterways.[3][5][7]

Disposal:

Dispose of TP0628103 TFA and any contaminated materials as hazardous waste.[2][3][6]

Do not dispose of TFA down the drain.[1][3]

Ensure that waste containers are properly labeled and stored in a designated hazardous
waste area.

Follow all local, regional, and national regulations for hazardous waste disposal.[1][3]
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Emergency and First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[2][3]

Immediately remove all contaminated clothing.
[2][7] Rinse the affected skin with plenty of water

Skin Contact for at least 15 minutes.[2][3] Use a safety
shower if necessary.[6] Seek immediate medical
attention.[2][3][7]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[2]

Eye Contact [3][5] Remove contact lenses if present and
easy to do.[2][3] Seek immediate medical

attention from an ophthalmologist.[1][5]

Rinse mouth with water.[2][3][5] Do NOT induce
Ingestion vomiting.[2][3][6] Seek immediate medical
attention.[2][3][5]

Visual Workflow for Safe Handling

Preparation Handling Cleanup & Disposal
Don Personal Verify I G TAVENIE N | Proceed | MBISSENSCIENGRVELN | After Use | | Decontaminate Dispose of Waste Remove and Dispose
Protective Equipment (Fume Hood) TP0628103 TFA Work Area as Hazardous of Contaminated PPE

Click to download full resolution via product page

Caption: General workflow for safely handling TP0628103 TFA.
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Caption: Step-by-step emergency procedures for exposure to TP0628103 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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